Cas no 910547-57-8 (4-(5-Bromo-pyridin-2-yl)-benzaldehyde)

• Product Name: 4-(5-Bromo-pyridin-2-yl)-benzaldehyde
• CAS No: 910547-57-8
• MF: C₁₂H₈BrNO
• MW: 262.102022171021
• MDL: MFCD11227191
• CID: 1033914
• PubChem ID: 11849714
• Update Time: 2025-06-08

4-(5-Bromo-pyridin-2-yl)-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(5-Bromopyridin-2-yl)benzaldehyde
• 4-(5-bromo-2-pyridyl)benzaldehyde
• HCDXYVUTWWHVKL-UHFFFAOYSA-N
• 4-(5-Bromopyridin-2-yl)-benzaldehyde
• SCHEMBL397828
• J-513585
• CS-0193320
• E90473
• 4-(5-BROMO-PYRIDIN-2-YL)-BENZALDEHYDE
• DTXSID90474392
• 910547-57-8
• MFCD11227191
• DB-315814
• 4-(5-Bromo-pyridin-2-yl)-benzaldehyde

• MDL： MFCD11227191
• Inchi： 1S/C12H8BrNO/c13-11-5-6-12(14-7-11)10-3-1-9(8-15)2-4-10/h1-8H
• InChI Key： HCDXYVUTWWHVKL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 260.97893g/mol
• Monoisotopic Mass: 260.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(5-Bromo-pyridin-2-yl)-benzaldehyde

Introduction to 4-(5-Bromo-pyridin-2-yl)-benzaldehyde (CAS No. 910547-57-8)

4-(5-Bromo-pyridin-2-yl)-benzaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential applications. With the CAS number 910547-57-8, this compound represents a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a benzaldehyde moiety linked to a brominated pyridine ring, makes it a valuable building block for medicinal chemists exploring novel therapeutic agents.

The compound's significance lies in its ability to serve as a precursor for the development of small-molecule drugs targeting diverse biological pathways. Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds, particularly those incorporating pyridine derivatives, due to their inherent biological activity and favorable pharmacokinetic profiles. The presence of a bromine atom at the 5-position of the pyridine ring enhances its reactivity, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecular architectures essential for achieving high affinity and selectivity in drug design.

In the realm of medicinal chemistry, 4-(5-Bromo-pyridin-2-yl)-benzaldehyde has been explored for its potential role in inhibiting enzymes and receptors associated with inflammatory and neurodegenerative diseases. For instance, studies have demonstrated its utility in generating derivatives that modulate Janus kinases (JAKs), which are key mediators in signal transduction pathways linked to autoimmune disorders. The benzaldehyde group provides a site for further derivatization, allowing chemists to fine-tune electronic and steric properties to optimize binding interactions with biological targets.

Moreover, the compound's applicability extends to the synthesis of fluorescent probes and sensors used in biochemical assays. The brominated pyridine moiety facilitates conjugation with fluorophores, enabling the development of tools for real-time monitoring of cellular processes. Such probes are increasingly employed in high-throughput screening campaigns to identify novel drug candidates with minimal interference. The versatility of 4-(5-Bromo-pyridin-2-yl)-benzaldehyde underscores its value as a synthetic intermediate in both academic research and industrial applications.

Recent publications have also highlighted its role in materials science, particularly in the design of organic semiconductors and light-emitting diodes (OLEDs). The electron-withdrawing nature of the benzaldehyde group and the halogenated pyridine ring contribute to enhanced charge transport properties, making this compound a candidate for optoelectronic devices. As sustainable chemistry gains prominence, researchers are increasingly interested in leveraging such heterocyclic compounds to develop eco-friendly synthetic routes that minimize waste and energy consumption.

The synthesis of 4-(5-Bromo-pyridin-2-yl)-benzaldehyde typically involves multi-step processes starting from readily available precursors such as 2-formylpyridine and 5-bromobenzaldehyde. Advanced catalytic systems have been employed to improve yields and reduce byproduct formation, aligning with green chemistry principles. Techniques like flow chemistry have further refined its preparation, offering scalability and reproducibility crucial for industrial-scale production.

As research progresses, the demand for high-quality intermediates like 4-(5-Bromo-pyridin-2-yl)-benzaldehyde is expected to rise, driven by the continuous expansion of pharmaceutical R&D pipelines. Collaborative efforts between academia and industry are essential to ensure an adequate supply chain that meets stringent quality standards while adhering to regulatory requirements. The compound's role in developing next-generation therapeutics positions it as a cornerstone in modern chemical biology.

In conclusion, 4-(5-Bromo-pyridin-2-yl)-benzaldehyde (CAS No. 910547-57-8) exemplifies the intersection of innovation and practicality in chemical synthesis. Its unique structural features make it indispensable for constructing complex molecules with therapeutic potential, while its reactivity allows for diverse functionalization strategies. As scientific understanding evolves, this compound will undoubtedly remain at the forefront of pharmaceutical innovation, contributing to advancements that improve human health.